Cas no 1193-72-2 (1-Bromo-2,4-dichlorobenzene)

1-Bromo-2,4-dichlorobenzene (C₆H₃BrCl₂) is a halogenated aromatic compound widely used as an intermediate in organic synthesis and specialty chemical manufacturing. Its distinct substitution pattern—bromine at the 1-position and chlorine at the 2- and 4-positions—enhances reactivity in electrophilic aromatic substitution and cross-coupling reactions, making it valuable for pharmaceuticals, agrochemicals, and material science applications. The compound exhibits high thermal stability and predictable regioselectivity, facilitating precise functionalization. Its crystalline solid form ensures ease of handling and storage under standard conditions. Purity and consistency are critical for reproducibility in synthetic pathways, and commercial grades typically meet stringent specifications for industrial and research use.
1-Bromo-2,4-dichlorobenzene structure
1-Bromo-2,4-dichlorobenzene structure
Product Name:1-Bromo-2,4-dichlorobenzene
CAS No:1193-72-2
MF:C6H3BrCl2
MW:225.898019075394
MDL:MFCD00018333
CID:218015
PubChem ID:24878768
Update Time:2025-05-22

1-Bromo-2,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,4-dichlorobenzene
    • 2,4-Dichlorobromobenzene
    • Benzene,1-bromo-2,4-dichloro-
    • Benzene, 1-bromo-2,4-dichloro-
    • bromo(2-)-4-dichlorobenzene
    • 1-bromo-2,4-dichloro-benzene
    • NSC158360
    • PubChem3608
    • 2,4-dichlorobromobenze
    • 2,4-dichloro-bromobenzene
    • KSC490M9L
    • 2,4-dichloro-1-bromobenzene
    • ISHYFWKKWKXXPL-UHFFFAOYSA-
    • 2-BROMO-3,5-DICHLOROBENZENE
    • RW3030
    • 1-
    • 1193-72-2
    • NSC-158360
    • F11413
    • NSC 158360
    • InChI=1/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H
    • GS-3169
    • EINECS 214-778-6
    • MFCD00018333
    • BP-11090
    • B2187
    • EN300-78159
    • W-108515
    • 1-Bromo-2,4-dichlorobenzene, 97%
    • PB47597
    • AM20060135
    • SY023022
    • FT-0610056
    • 2Z4G4Z84UU
    • AKOS005265552
    • DTXSID10152408
    • CS-W013035
    • NS00023855
    • 2,4-Dichloro Bromo Benzene
    • 4-Bromo-1,3-dichlorobenzene
    • SCHEMBL1389468
    • DTXCID0074899
    • DB-019058
    • 1-Bromo-2,4-dichlorobenzene;
    • MDL: MFCD00018333
    • Inchi: 1S/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H
    • InChI Key: ISHYFWKKWKXXPL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1Cl)Cl
    • BRN: 1635733

Computed Properties

  • Exact Mass: 223.88000
  • Monoisotopic Mass: 223.87952 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0
  • Molecular Weight: 225.89

Experimental Properties

  • Color/Form: Low melting point solid
  • Density: 1,89 g/cm3
  • Melting Point: 26-30 °C (lit.)
  • Boiling Point: 236.8°C at 760 mmHg
  • Flash Point: Fahrenheit: 208.4 ° f
    Celsius: 98 ° c
  • Refractive Index: 1.5700 (estimate)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 3.75590
  • Solubility: Not determined

1-Bromo-2,4-dichlorobenzene Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 2810 6.1/PG 1
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

1-Bromo-2,4-dichlorobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-Bromo-2,4-dichlorobenzene Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:1193-72-2)1-BROMO-2,4-DICHLOROBENZENE
Order Number:sfd21448
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1193-72-2)1-BROMO-2,4-DICHLOROBENZENE
Order Number:LE252
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com

1-Bromo-2,4-dichlorobenzene Related Literature

Additional information on 1-Bromo-2,4-dichlorobenzene

1-Bromo-2,4-Dichlorobenzene: A Comprehensive Overview

1-Bromo-2,4-dichlorobenzene is a halogenated aromatic compound with the CAS number 1193-72-2. This compound is a derivative of benzene, featuring bromine and chlorine substituents at specific positions on the aromatic ring. The molecule's structure consists of a benzene ring with bromine at position 1 and chlorine atoms at positions 2 and 4. This unique substitution pattern gives rise to its distinct chemical properties and applications.

The synthesis of 1-bromo-2,4-dichlorobenzene typically involves multi-step processes, often starting from chlorobenzene derivatives. One common approach is the bromination of 2,4-dichlorotoluene or other intermediates under controlled conditions. The reaction conditions, including temperature, pressure, and catalysts, play a critical role in achieving high yields and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

1-Bromo-2,4-dichlorobenzene exhibits several key physical properties that make it suitable for various industrial applications. It has a melting point of approximately 56°C and a boiling point around 180°C, making it stable under moderate thermal conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and diethyl ether. Its chemical stability is enhanced by the electron-withdrawing effects of the halogen substituents, which deactivate the aromatic ring and reduce reactivity toward electrophilic substitution.

One of the most significant applications of 1-bromo-2,4-dichlorobenzene is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drug molecules, particularly those requiring halogenated aromatic moieties. For instance, it is used in the production of certain antiviral agents and anticancer drugs where precise control over the substitution pattern is crucial. Recent studies have highlighted its role in developing novel therapeutic agents targeting specific molecular pathways.

In addition to pharmaceuticals, 1-bromo-2,4-dichlorobenzene finds application in agrochemicals and material science. It is employed as an intermediate in the synthesis of pesticides and herbicides due to its ability to confer stability and bioactivity to these compounds. In material science, it contributes to the development of advanced polymers and coatings with enhanced thermal and chemical resistance.

The environmental impact of 1-bromo-2,4-dichlorobenzene has been a subject of recent research. Studies indicate that while it is not inherently toxic at low concentrations, improper disposal or industrial leaks can lead to contamination of soil and water systems. Efforts are underway to develop sustainable production methods and recycling processes to minimize its ecological footprint.

From a safety standpoint, handling 1-bromo-2,4-dichlorobenzene requires adherence to standard laboratory protocols due to its potential health hazards. Prolonged exposure can cause irritation to the eyes and skin; therefore, protective equipment such as gloves and goggles should be used during handling.

In summary, 1-bromo-2,4-dichlorobenzene (CAS No: 1193-72-2) is a versatile compound with significant applications across multiple industries. Its unique chemical properties make it an essential intermediate in drug discovery and material development. As research continues to uncover new synthetic routes and applications for this compound, its role in advancing science and technology will undoubtedly grow.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1193-72-2)1-BROMO-2,4-DICHLOROBENZENE
sfd21448
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1193-72-2)1-BROMO-2,4-DICHLOROBENZENE
LE252
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email